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Compound of Interest

Compound Name: BRD4-IN-3

Cat. No.: B606795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

BRD4-IN-3 (CAS: 1380087-86-4), a potent inhibitor of the Bromodomain and Extra-Terminal

(BET) family protein, BRD4. These guidelines are intended to assist researchers in academic

and industrial settings in utilizing this compound for in vitro studies.

Introduction to BRD4-IN-3
BRD4-IN-3 is a small molecule inhibitor that targets the bromodomains of BRD4, which are

critical readers of acetylated lysine residues on histones and other proteins. By competitively

binding to these bromodomains, BRD4-IN-3 disrupts the interaction of BRD4 with chromatin,

thereby modulating the transcription of key oncogenes and inflammatory genes. This makes

BRD4-IN-3 a valuable tool for studying the role of BRD4 in various pathological processes,

including cancer and inflammation.

Data Presentation: Solubility
The solubility of BRD4-IN-3 is a critical parameter for its effective use in experimental settings.

While direct quantitative data for its solubility in dimethyl sulfoxide (DMSO) is not readily

available from supplier datasheets, data for a synonymous compound, CPI-268456 (CAS:

1380087-86-4), in the similar polar aprotic solvent dimethylformamide (DMF) can be used as a

reasonable estimate.
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Solvent
Estimated
Solubility (mg/mL)

Estimated Molar
Concentration
(mM)

Notes

DMSO ~30 ~75

This is an estimate

based on the reported

solubility of the

synonymous

compound CPI-

268456 in DMF. The

actual solubility in

DMSO may vary and

should be determined

experimentally if a

precise concentration

is required.

DMF 30 75
Reported solubility for

CPI-268456.

Molecular Weight of BRD4-IN-3: 400.26 g/mol

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of BRD4-IN-3 in DMSO, a

common starting concentration for in vitro assays.

Materials:

BRD4-IN-3 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes
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Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass of BRD4-IN-3:

For 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 400.26 g/mol * (1000 mg / 1 g) =

4.0026 mg

Weighing the compound:

Carefully weigh out approximately 4 mg of BRD4-IN-3 powder and record the exact

weight.

Dissolving in DMSO:

Add the appropriate volume of DMSO to the weighed BRD4-IN-3 to achieve a final

concentration of 10 mM.

For example, if you weighed exactly 4.0 mg of BRD4-IN-3, you would add 1.0 mL of

DMSO.

Solubilization:

Vortex the solution vigorously for 1-2 minutes to ensure complete dissolution. Gentle

warming (e.g., in a 37°C water bath for 5-10 minutes) may aid in solubilization if

necessary. Visually inspect the solution to ensure no solid particles remain.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C for long-term storage.
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Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working

concentrations for treating cells in culture.

Materials:

10 mM BRD4-IN-3 stock solution in DMSO

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile serological pipettes and pipette tips

Procedure:

Determine the final desired concentration:

For example, to treat cells with 1 µM BRD4-IN-3.

Serial Dilution:

It is recommended to perform a serial dilution to achieve the final concentration accurately.

First, prepare an intermediate dilution by adding a small volume of the 10 mM stock

solution to a larger volume of cell culture medium. For example, add 1 µL of the 10 mM

stock to 999 µL of medium to get a 10 µM intermediate solution.

Then, dilute the intermediate solution to the final concentration. For example, add 100 µL

of the 10 µM intermediate solution to 900 µL of medium to get a final concentration of 1

µM in 1 mL.

Vehicle Control:

Prepare a vehicle control by adding the same volume of DMSO to the cell culture medium

as was used to prepare the highest concentration of the working solution. This is crucial to

account for any effects of the solvent on the cells.
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Treatment of Cells:

Remove the existing medium from the cells and replace it with the medium containing the

desired concentration of BRD4-IN-3 or the vehicle control.

Incubation:

Incubate the cells for the desired period as determined by your experimental design.

Mandatory Visualizations
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Workflow for Preparing BRD4-IN-3 Stock Solution
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5. Aliquot into Single-Use Tubes
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Caption: Workflow for preparing a stock solution of BRD4-IN-3.
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BRD4 Signaling Pathway and Inhibition by BRD4-IN-3
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Caption: Inhibition of the BRD4 signaling pathway by BRD4-IN-3.
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To cite this document: BenchChem. [BRD4-IN-3: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606795#brd4-in-3-solubility-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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